7-Amino-6-hydroxy-6,7,8,9-tetrahydro-2,9a-diazabenzo[cd]azulen-1(2H)-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-Amino-6-hydroxy-6,7,8,9-tetrahydro-2,9a-diazabenzo[cd]azulen-1(2H)-one hydrochloride is a useful research compound. Its molecular formula is C11H14ClN3O2 and its molecular weight is 255.7. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactivity and Structural Studies
The chemical structure and reactivity of compounds related to 7-Amino-6-hydroxy-6,7,8,9-tetrahydro-2,9a-diazabenzo[cd]azulen-1(2H)-one hydrochloride have been extensively studied. For instance, 7H-naphth[3,2,1-cd]azulen-7-ones, which are structurally similar, have been synthesized through various methods including intramolecular Friedel–Crafts cyclization. The tropylium moiety in the resonance structure of 7-hydroxynaphth[3,2,1-cd]azulenium ion plays a significant role in the ground state of these compounds. These studies contribute to a better understanding of the chemical behavior and potential applications of related azulenic compounds in various fields, including material science and pharmaceuticals (Abe, Fujii, Takase, & Morita, 2001) (Abe, Fujii, Takase, & Morita, 2001).
Novel Heterocyclic System Synthesis
Researchers have synthesized novel derivatives like 6,9-dihydro- and 6,7,8,9-tetrahydro-2-thia-3,5,6,7,9-pentaazabenz[cd]azulenes representing new heterocyclic systems. These systems are formed through cyclocondensation reactions and have potential applications in developing new materials and pharmaceuticals, showcasing the versatility and utility of the azulene derivatives in chemical synthesis (Tumkevičius, Agrofoglio, Kaminskas, Urbelis, Zevaco, & Walter, 2002).
Antiviral Activity
Certain derivatives of this compound have been investigated for their antiviral properties. Studies have been conducted to synthesize and evaluate the structural framework and antiviral activity of such derivatives, indicating their potential in medical research and drug development for combating viral diseases (Demchenko, Fedchenkova, Sukhoveev, Bagreeva, & Demchenko, 2019).
Anticancer Research
The compound and its derivatives have been examined for their anticancer activities. Notably, derivatives of 1-(4-сhlorophenyl)-4-(para-tolyl)-5,6,7,8-tetrahydro-2а,4a-diazacyclopenta[cd]azulene-2-carboxylic acid have shown significant antitumor activity against specific cancer cell lines, highlighting the compound's relevance in the development of new anticancer drugs (Demchenko, Fedchenkova, Bukhtiarova, Bobkova, Sukhoveev, & Demchenko, 2019).
Properties
IUPAC Name |
10-amino-9-hydroxy-1,3-diazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2.ClH/c12-7-4-5-14-9-6(10(7)15)2-1-3-8(9)13-11(14)16;/h1-3,7,10,15H,4-5,12H2,(H,13,16);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUWHTDOMEWTYMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C3=C(C=CC=C3NC2=O)C(C1N)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.